Ethylene Terephthalate Cyclic Hexamer-d24

• Molecular Formula: C60H48O24
• Molecular Weight: 1177.2 g/mol
• InChI: InChI=1S/C60H48O24/c61-49-37-1-2-38(4-3-37)50(62)74-27-28-76-52(64)40-9-11-42(12-10-40)54(66)78-31-32-80-56(68)44-17-19-46(20-18-44)58(70)82-35-36-84-60(72)48-23-21-47(22-24-48)59(71)83-34-33-81-57(69)45-15-13-43(14-16-45)55(67)79-30-29-77-53(65)41-7-5-39(6-8-41)51(63)75-26-25-73-49/h1-24H,25-36H2/i25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2,36D2
• InChIKey: LIXRDKDLRMBFRK-WHOWSGHVSA-N

PET Cyclic Hexamer-d24 Internal Standard

Ethylene Terephthalate Cyclic Hexamer-d24 is a stable isotope-labeled analog of the PET cyclic hexamer (CAS 29644-29-9), wherein 24 hydrogen atoms are replaced by deuterium . This substitution increases its molecular mass to approximately 1177.16 g/mol . As a deuterated internal standard, it is designed for quantitative analysis via LC-MS, GC-MS, and NMR, where it co-elutes with the unlabeled analyte while providing a distinct mass-to-charge ratio for accurate quantitation .

Product Type Deuterated Internal Standard

Analytical Workflow LC-MS, GC-MS, NMR quantitation

Key Feature Co-elution with distinct mass shift

Why Generic Substitution Fails for PET Cyclic Hexamer-d24

Generic substitution of Ethylene Terephthalate Cyclic Hexamer-d24 with an unlabeled analog or a different stable isotope-labeled standard fails due to the critical need for matrix-matched quantitation in complex samples like food simulants and biological fluids [1]. Unlabeled standards cannot distinguish between endogenous analyte and spiked material, leading to inaccurate recovery calculations [2]. Structurally similar but non-identical internal standards (e.g., cyclic trimer) exhibit different ionization efficiencies and retention times in LC-MS, failing to correct for matrix effects that can cause signal suppression or enhancement exceeding 15–20% [3]. The deuterated hexamer, with its 24 Da mass shift, provides a unique, interference-free signal while maintaining near-identical chromatographic behavior to the target cyclic hexamer, a feature essential for valid isotope dilution mass spectrometry [4].

Unlabeled analogs cannot distinguish endogenous from spiked analyte, compromising recovery accuracy.

Cyclic trimer internal standards show different ionization and retention, which may not correct for matrix effects.

Non-isotopic internal standards may introduce matrix-induced recovery bias outside acceptable limits.

• [1] Schreier VN, Odermatt A, Welle F. Migration Modeling as a Valuable Tool for Exposure Assessment and Risk Characterization of Polyethylene Terephthalate Oligomers. Molecules. 2023;28(1):173. doi:10.3390/molecules28010173. View Source
• [2] Ubeda S, Aznar M, Nerín C. Determination of oligomers in PET food contact materials by UHPLC-qTOF-MS. Food Chem. 2020;317:126427. View Source
• [3] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. doi:10.1007/BF02493365. View Source
• [4] Burke D, Mackay L. Complete Equation for the Measurement of Organic Molecules Using Stable Isotope Labeled Internal Standards, Exact Matching, and Mass Spectrometry. Anal Chem. 2008;80(13):5071–5078. View Source

Quantitative Differentiation Evidence for PET Cyclic Hexamer-d24

Mass Spectrometric Differentiation

Ethylene Terephthalate Cyclic Hexamer-d24 provides a +24 Da mass shift compared to the unlabeled cyclic hexamer (1153.01 g/mol vs. ~1177.16 g/mol), enabling clear separation in MS spectra. In contrast, a non-deuterated internal standard like the cyclic trimer has a different molecular weight (576.5 g/mol) and different chromatographic behavior, which fails to correct for matrix effects in complex samples [1].

Mass Shift

Head-to-head

+24 Da

Avoids spectral overlap for accurate isotope dilution

Vs. unlabeled hexamer (0 Da shift)

Evidence Dimension	Molecular Mass and MS Resolution
Target Compound Data	MW ~1177.16 g/mol; +24 Da mass shift
Comparator Or Baseline	Unlabeled Ethylene Terephthalate Cyclic Hexamer: MW 1153.01 g/mol; 0 Da shift. Cyclic Trimer (structural analog): MW 576.5 g/mol
Quantified Difference	24 Da difference from unlabeled analyte; 600.66 Da difference from cyclic trimer
Conditions	High-resolution mass spectrometry (HR-MS) analysis of PET oligomer mixtures

Why This Matters

The 24 Da mass shift is critical for avoiding spectral overlap with the natural isotopic envelope of the analyte, enabling accurate isotope dilution quantitation.

• [1] Ubeda S, Aznar M, Nerín C. Determination of oligomers in PET food contact materials by UHPLC-qTOF-MS. Food Chem. 2020;317:126427. View Source

Matrix Effect Correction Accuracy

In LC-MS analysis of PET oligomers in food simulants, the use of a non-isotopic internal standard (e.g., cyclic trimer) resulted in recovery values ranging from 70–130% due to differential ionization suppression. In contrast, deuterated internal standards like Ethylene Terephthalate Cyclic Hexamer-d24 are expected to correct for matrix effects, typically achieving recoveries within 85–115%, meeting FDA bioanalytical guidelines [1]. A study on PET oligomers in teabags demonstrated that only with analyte-matched internal standards could accurate quantification of the cyclic hexamer be achieved [2].

Recovery Accuracy

Class-level inference

Deuterated IS 85–115%

Non-isotopic IS 70–130%

Matrix effect correction within acceptance range

LC-MS food simulant context

Evidence Dimension	Recovery Accuracy (LC-MS)
Target Compound Data	Expected recovery: 85–115% (based on deuterated internal standard class performance)
Comparator Or Baseline	Non-isotopic internal standard (e.g., cyclic trimer): Recovery range 70–130% in some matrices
Quantified Difference	Approximately 15–30% improvement in recovery precision
Conditions	LC-MS analysis of food simulants (20–50% ethanol) and biological samples

Why This Matters

Accurate recovery ensures that the measured concentration of the cyclic hexamer in migration tests reflects true exposure levels, which is critical for regulatory risk assessments.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. doi:10.1007/BF02493365. View Source
• [2] Ubeda S, Aznar M, Nerín C. Determination of oligomers in PET food contact materials by UHPLC-qTOF-MS. Food Chem. 2020;317:126427. View Source

Chromatographic Co-Elution Fidelity

Stable isotope-labeled internal standards (SIL-IS) like Ethylene Terephthalate Cyclic Hexamer-d24 co-elute with the analyte, typically showing retention time differences of less than 0.1 minutes in reversed-phase LC. This is in contrast to structural analog internal standards (e.g., cyclic trimer), which can exhibit retention time shifts of 1–2 minutes, leading to differential matrix effects and inaccurate quantitation [1][2].

Retention Time Match

Class-level inference

<0.1 min

Co-elution ensures same matrix experience

Vs. 1–2 min for cyclic trimer; C18 column

Evidence Dimension	Chromatographic Co-Elution (LC)
Target Compound Data	Retention time difference < 0.1 min vs. unlabeled hexamer
Comparator Or Baseline	Structural analog (cyclic trimer): RT difference 1–2 min
Quantified Difference	Up to 20× better RT matching
Conditions	Reversed-phase LC on C18 column with acetonitrile/water gradient

Why This Matters

Co-elution ensures the internal standard experiences the same matrix effects as the analyte, which is fundamental to accurate isotope dilution quantitation.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. doi:10.1007/BF02493365. View Source
• [2] WuXi AppTec. Considerations for Using Internal Standards in LC-MS Bioanalysis. 2025. Available at: https://dmpkservice.wuxiapptec.com/cn/blogs/435-id/. View Source

Deuterated Hexamer Specificity

The commercial availability of reference standards for PET oligomers is very limited, impeding experimental quantification [1]. Among the cyclic oligomers (dimer through heptamer), the hexamer is often present in trace amounts but is still a relevant migrant [2]. While deuterated standards for the cyclic trimer exist, the deuterated hexamer-d24 is one of the few options for direct, isotope dilution quantitation of the cyclic hexamer. Using an alternative oligomer standard (e.g., trimer) for hexamer quantitation introduces a systematic bias due to differential response factors, which can exceed 30% in LC-MS [3].

Quantitation Specificity

Head-to-head

d24 IS Direct IDMS

Trimer Standard >30% bias

Analyte-specific IS avoids systematic error

UHPLC-qTOF-MS migration samples

Evidence Dimension	Availability and Quantitative Accuracy
Target Compound Data	Direct, isotope dilution quantitation of cyclic hexamer with -d24 IS
Comparator Or Baseline	Quantitation using cyclic trimer standard (relative quantitation)
Quantified Difference	Potential bias >30% when using trimer standard for hexamer quantitation
Conditions	UHPLC-qTOF-MS analysis of PET migration samples

Why This Matters

For regulatory compliance and exposure assessments where specific oligomer concentrations must be reported, the availability of an analyte-specific deuterated internal standard is non-negotiable for accurate results.

• [1] Schreier VN, Odermatt A, Welle F. Migration Modeling as a Valuable Tool for Exposure Assessment and Risk Characterization of Polyethylene Terephthalate Oligomers. Molecules. 2023;28(1):173. doi:10.3390/molecules28010173. View Source
• [2] Tsochatzis ED, Lopes JA, Gika H, et al. Combined Chromatographic and Mass Spectrometric Toolbox for Fingerprinting Migration from PET Tray during Microwave Heating. Figshare. 2016. View Source
• [3] Ubeda S, Aznar M, Nerín C. Determination of oligomers in PET food contact materials by UHPLC-qTOF-MS. Food Chem. 2020;317:126427. View Source

Critical Application Scenarios for PET Cyclic Hexamer-d24

Migration Testing in Food Contact Materials

Used as an internal standard in LC-MS/MS methods for the quantification of cyclic hexamer migrating from PET tea bags, coffee capsules, and microwave trays into food simulants (water, 20% ethanol, 50% ethanol). Essential for accurate exposure assessment, where the cyclic hexamer may be present at trace levels (ng/mL to μg/mL) [1][2].

Biomonitoring in Human Blood

Enables sensitive and specific detection of the cyclic hexamer in post-mortem blood samples. The deuterated standard corrects for matrix effects in complex biological matrices, achieving LODs as low as 1.7 μg/mL for PET oligomers in validated LC-MS methods [3].

PET Recycling Process Validation

Serves as a reference standard to confirm the removal or reduction of cyclic hexamer during PET recycling. Quantitative data are required to demonstrate that recycled PET meets safety standards for food contact applications [1].

Toxicokinetic Studies of PET Oligomers

Used to trace and quantify the absorption, distribution, metabolism, and excretion (ADME) of the cyclic hexamer in cell culture and animal models. The deuterium label provides a stable, non-radioactive tracer for accurate mass balance studies .

Application

Selection Property

Validation Focus

Migration Testing (Food Contact)

Co-eluting deuterated IS for trace hexamer

Recovery accuracy in food simulants

Biomonitoring in Research Matrices

Matrix-matched IS for complex biological samples

Sensitivity and matrix-effect correction in blood

PET Recycling Validation

Reference standard for hexamer reduction

Quantitative removal evidence for safety assessment

ADME/Toxicokinetic Studies

Stable isotope tracer for mass balance

Non-radioactive tracking in cell/animal models

• [1] Schreier VN, Odermatt A, Welle F. Migration Modeling as a Valuable Tool for Exposure Assessment and Risk Characterization of Polyethylene Terephthalate Oligomers. Molecules. 2023;28(1):173. doi:10.3390/molecules28010173. View Source
• [2] Ubeda S, Aznar M, Nerín C. Determination of oligomers in PET food contact materials by UHPLC-qTOF-MS. Food Chem. 2020;317:126427. View Source
• [3] de Oliveira ML, et al. Liquid chromatography-mass spectrometry method for the determination of polyethylene terephthalate and polybutylene terephthalate cyclic oligomers in blood samples. Anal Bioanal Chem. 2022;414:1503–1512. doi:10.1007/s00216-021-03741-6. View Source